molecular formula C10H17N3O4 B2396369 Methyl-(1,3,5-trimethyl-1H-pyrazol-4-ylmethyl)-amine oxalate salt CAS No. 1260743-48-3; 514816-08-1

Methyl-(1,3,5-trimethyl-1H-pyrazol-4-ylmethyl)-amine oxalate salt

Cat. No. B2396369
CAS RN: 1260743-48-3; 514816-08-1
M. Wt: 243.263
InChI Key: VYYLPZJFXLWYPP-UHFFFAOYSA-N
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Description

Methyl-(1,3,5-trimethyl-1H-pyrazol-4-ylmethyl)-amine oxalate salt is a useful research compound. Its molecular formula is C10H17N3O4 and its molecular weight is 243.263. The purity is usually 95%.
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properties

CAS RN

1260743-48-3; 514816-08-1

Product Name

Methyl-(1,3,5-trimethyl-1H-pyrazol-4-ylmethyl)-amine oxalate salt

Molecular Formula

C10H17N3O4

Molecular Weight

243.263

IUPAC Name

N-methyl-1-(1,3,5-trimethylpyrazol-4-yl)methanamine;oxalic acid

InChI

InChI=1S/C8H15N3.C2H2O4/c1-6-8(5-9-3)7(2)11(4)10-6;3-1(4)2(5)6/h9H,5H2,1-4H3;(H,3,4)(H,5,6)

InChI Key

VYYLPZJFXLWYPP-UHFFFAOYSA-N

SMILES

CC1=C(C(=NN1C)C)CNC.C(=O)(C(=O)O)O

solubility

not available

Origin of Product

United States

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